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Compound of Interest

Compound Name: Dhodh-IN-15

Cat. No.: B12424948

Essential Safety and Handling Guide for Dhodh-IN-
15

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Dhodh-IN-15. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

Dhodh-IN-15 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Appropriate personal protective equipment must be worn at all times when handling
this compound.

Recommended Personal Protective Equipment:
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Protection Type

Specific Recommendations

Eye/Face Protection

Use chemical safety goggles and/or a face
shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile
rubber), a lab coat, and closed-toe shoes. Avoid

exposing skin.

Respiratory Protection

If working with the powder form or creating
aerosols, use a NIOSH-approved respirator with
an appropriate particulate filter. Ensure
adequate ventilation, such as a chemical fume
hood.

Safe Handling and Storage

Proper handling and storage are crucial to prevent contamination and degradation of Dhodh-
IN-15.

Handling Procedures:

Avoid inhalation of dust or aerosols.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in areas where the compound is handled.[1]

Wash hands thoroughly after handling.[1]

Storage Conditions:

Powder: Store at -20°C for up to 2 years.[2]

In DMSO: Store at 4°C for up to 2 weeks or at -80°C for up to 6 months.[2]

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]
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First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately:

Exposure Route First Aid Instructions

Call a poison center or doctor immediately.

If Swallowed Rinse mouth with water. Do not induce vomiting.

[1]

Remove contaminated clothing and rinse the
. affected skin area thoroughly with large
Skin Contact _ o
amounts of water. Seek medical attention if

irritation persists.[1]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, removing contact lenses if

present. Seek prompt medical attention.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen and seek medical

attention.[1]

Disposal Plan

Dispose of Dhodh-IN-15 and its containers in accordance with local, state, and federal
regulations.

o Waste Disposal: The compound and its container must be disposed of at an approved waste
disposal plant.[1]

e Environmental Precautions: Avoid release into the environment as it is very toxic to aquatic
life.[1] Collect any spillage.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Dhodh-IN-15.
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Property Value Reference
Molecular Weight 281.27 g/mol [1]

CAS Number 1364791-88-7 [1]

IC50 (Rat Liver DHODH) 11 uM [21[3]

IC50 (Human DHODH) 0.21 uM [4]

IC50 (NCI-H226 Cancer Cells)  0.95-2.81 uM [4]

IC50 (HCT-116 Cancer Cells) 0.95-2.81 uM [4]

IC50 (MDA-MB-231 Cancer

0.95-2.81uM 4
Cells) H 4]

Experimental Protocols

While specific, detailed experimental protocols for Dhodh-IN-15 were not available in the
searched literature, the following are generalized methodologies for key experiments based on
its known function as a DHODH inhibitor.

Dihydroorotate Dehydrogenase (DHODH) Inhibition Assay:

» Objective: To determine the half-maximal inhibitory concentration (IC50) of Dhodh-IN-15
against DHODH.

e Materials: Recombinant human or rat DHODH, dihydroorotate, 2,6-dichloroindophenol
(DCIP), Coenzyme Q10, assay buffer (e.g., Tris-HCI with detergent), Dhodh-IN-15 stock
solution, and a microplate reader.

e Procedure:
o Prepare a serial dilution of Dhodh-IN-15 in the assay buffer.
o In a microplate, add the DHODH enzyme to each well.

o Add the diluted Dhodh-IN-15 or vehicle control to the respective wells and incubate for a
predetermined time.
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o Initiate the enzymatic reaction by adding dihydroorotate and the electron acceptor DCIP.

o Monitor the reduction of DCIP by measuring the decrease in absorbance at a specific
wavelength (e.g., 600 nm) over time using a microplate reader.

o Calculate the rate of reaction for each concentration of the inhibitor.

o Plot the reaction rates against the inhibitor concentrations and fit the data to a dose-
response curve to determine the IC50 value.

Cell Viability (Cytotoxicity) Assay:

» Objective: To assess the effect of Dhodh-IN-15 on the viability of cancer cell lines.

o Materials: Cancer cell lines (e.g., HCT-116, MDA-MB-231), cell culture medium, fetal bovine
serum (FBS), penicillin-streptomycin, Dhodh-IN-15 stock solution, a cell viability reagent
(e.g., MTT, CellTiter-Glo®), and a microplate reader.

e Procedure:

[e]

Seed the cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

o Treat the cells with a serial dilution of Dhodh-IN-15 or a vehicle control and incubate for a
specified period (e.g., 72 hours).

o Add the cell viability reagent to each well according to the manufacturer's instructions.

o Incubate for the recommended time to allow for color development or luminescence
generation.

o Measure the absorbance or luminescence using a microplate reader.

o Calculate the percentage of cell viability relative to the vehicle control for each
concentration.

o Plot the cell viability against the inhibitor concentrations and determine the IC50 value.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Dhodh-IN-15 and a typical
experimental workflow for its evaluation.

Inhibition by Dhodh-IN-15 De Novo Pyrimidine Biosynthesis Cellular Outcome
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Click to download full resolution via product page

Caption: Inhibition of DHODH by Dhodh-IN-15 in the pyrimidine biosynthesis pathway.
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Preparation
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Caption: A typical workflow for evaluating the cytotoxicity of Dhodh-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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